Cas no 61546-05-2 (1H-Imidazolium, 1-octyl-3-propyl-, bromide)
61546-05-2 structure
Product Name:1H-Imidazolium, 1-octyl-3-propyl-, bromide
CAS No:61546-05-2
MF:C14H29BrN2
MW:305.297463178635
CID:475411
PubChem ID:71394758
Update Time:2025-04-19
1H-Imidazolium, 1-octyl-3-propyl-, bromide Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazolium, 1-octyl-3-propyl-, bromide
- 1-octyl-3-propyl-1,2-dihydroimidazol-1-ium,bromide
- 61546-05-2
- 1-Octyl-3-propyl-2,3-dihydro-1H-imidazol-1-ium bromide
- DTXSID80816429
-
- Inchi: 1S/C14H28N2.BrH/c1-3-5-6-7-8-9-11-16-13-12-15(14-16)10-4-2;/h12-13H,3-11,14H2,1-2H3;1H
- InChI Key: WDHJEVLRKICULE-UHFFFAOYSA-N
- SMILES: [Br-].[NH+]1(C=CN(CCC)C1)CCCCCCCC
Computed Properties
- Exact Mass: 274.9245
- Monoisotopic Mass: 304.15141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 189
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 7.7Ų
Experimental Properties
- PSA: 9.14
1H-Imidazolium, 1-octyl-3-propyl-, bromide Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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